Cas no 1909674-04-9 (N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1909674-04-9
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5548954
• PubChem ID: 91816386
• Update Time: 2025-11-05

N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025367042
• N-benzyl-6-morpholinopyrimidine-4-carboxamide
• N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• 1909674-04-9
• N-benzyl-6-morpholin-4-ylpyrimidine-4-carboxamide
• F6495-2514

• Inchi： 1S/C16H18N4O2/c21-16(17-11-13-4-2-1-3-5-13)14-10-15(19-12-18-14)20-6-8-22-9-7-20/h1-5,10,12H,6-9,11H2,(H,17,21)
• InChI Key： ZGTCMEQJDYLJEO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(NCC3C=CC=CC=3)=O)N=CN=2)CC1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide

Comprehensive Analysis of N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1909674-04-9): Structure, Applications, and Research Insights

N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1909674-04-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a pyrimidine core with a morpholine moiety and a benzyl carboxamide group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The molecular structure of CAS 1909674-04-9 features a 6-morpholinyl substitution on the pyrimidine ring, which enhances its solubility and bioavailability—a critical factor in modern drug design. The N-benzyl carboxamide side chain further contributes to its binding affinity with biological targets, a topic frequently searched in QSAR studies and computational chemistry forums. Recent publications highlight its relevance in fragment-based drug design, a hot topic in AI-assisted molecular optimization.

In the context of medicinal chemistry trends 2023, this compound exemplifies the shift toward heterocyclic privileged structures. Its pyrimidine-morpholine hybrid architecture resonates with searches for "small molecule modulators of protein-protein interactions"—a trending focus area in drug repurposing studies. Laboratory protocols for its synthesis often appear in discussions about microwave-assisted organic synthesis and green chemistry techniques, reflecting the industry's sustainability priorities.

Analytical characterization of N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide typically involves LC-MS purity analysis and NMR spectral interpretation, methodologies frequently queried in academic search engines. The compound's logP value and hydrogen bond acceptor/donor count make it a case study in Lipinski's rule of five discussions—a perennial topic in pharmacokinetics optimization forums.

Emerging applications explore its role in allosteric modulation, particularly in G-protein coupled receptor (GPCR) research��a connection evident from rising search volumes for "pyrimidine-based GPCR ligands." Patent landscapes reveal derivatives of this scaffold in immuno-oncology applications, coinciding with increased interest in checkpoint inhibitor adjuvants.

From a chemical biology perspective, the morpholine-pyrimidine motif in CAS 1909674-04-9 demonstrates intriguing metal coordination properties, sparking discussions in catalysis research communities. Its crystalline form has been analyzed via X-ray diffraction, with data contributing to the growing Cambridge Structural Database entries for pharmaceutically relevant heterocycles.

Safety evaluations of this compound focus on in vitro cytotoxicity profiles, a standard requirement for hit-to-lead optimization workflows. While not classified as hazardous, proper handling follows GLP standards—a crucial point for laboratories searching "best practices for handling research chemicals."

The commercial availability of N-benzyl-6-(morpholin-4-yl)pyrimidine-4-carboxamide through specialty chemical suppliers makes it accessible for high-throughput screening campaigns. Its structural features continue to inspire scaffold hopping strategies in computer-aided drug design (CADD), particularly in deep learning-based molecular generation projects—one of the most searched AI applications in chemistry today.